![molecular formula C3H6N4O B6207801 5-amino-2-methyl-2H-1,2,3-triazol-4-ol CAS No. 2703779-80-8](/img/no-structure.png)
5-amino-2-methyl-2H-1,2,3-triazol-4-ol
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Overview
Description
5-amino-2-methyl-2H-1,2,3-triazol-4-ol, also known as AMT, is an organic compound with a wide range of applications in scientific research. It is a heterocyclic compound with a five-membered ring structure, containing both nitrogen and oxygen atoms. The compound has been used in various fields of research, including biochemistry, organic synthesis, and drug development. In
Scientific Research Applications
5-amino-2-methyl-2H-1,2,3-triazol-4-ol has been used in a variety of scientific research applications. One of the most common uses is in the synthesis of pharmaceuticals and other organic compounds. It can be used as a starting material in the synthesis of a variety of compounds, including antibiotics and anti-cancer drugs. Additionally, this compound is used in the synthesis of polymers and other materials. It can also be used as a reagent in organic synthesis.
Mechanism of Action
The mechanism of action of 5-amino-2-methyl-2H-1,2,3-triazol-4-ol is not fully understood. However, it is believed that the compound acts as a proton acceptor, which can facilitate the transfer of electrons between molecules. This process can lead to the formation of new bonds and the synthesis of new compounds. Additionally, this compound can act as a catalyst in certain reactions, allowing for the synthesis of complex organic molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed that the compound can act as an antioxidant, which can help protect cells from damage caused by free radicals. Additionally, this compound has been shown to have anti-inflammatory properties, which can help reduce inflammation in the body. Furthermore, the compound has been shown to have some anti-cancer activity, although the exact mechanism of action is not known.
Advantages and Limitations for Lab Experiments
The use of 5-amino-2-methyl-2H-1,2,3-triazol-4-ol in laboratory experiments has several advantages. It is a relatively inexpensive compound and is easy to obtain. Additionally, it is stable and has a low toxicity level. However, there are some limitations to using this compound in laboratory experiments. For example, it is not soluble in water, and its solubility in other solvents is limited. Additionally, it may react with other compounds, making it difficult to use in certain experiments.
Future Directions
There are several potential future directions for the use of 5-amino-2-methyl-2H-1,2,3-triazol-4-ol in scientific research. One potential direction is in the development of new pharmaceuticals and other organic compounds. Additionally, this compound could be used in the synthesis of polymers and other materials. Furthermore, the compound could be used to study the mechanism of action of other compounds, such as antibiotics and anti-cancer drugs. Finally, this compound could be used to study the biochemical and physiological effects of the compound on the body.
Synthesis Methods
5-amino-2-methyl-2H-1,2,3-triazol-4-ol can be synthesized in several different ways. The most common method is the reaction of 2-methyl-5-nitro-1,2,3-triazole with hydrazine. This reaction produces the desired product, this compound, as well as other byproducts. Other methods of synthesis include the reaction of 2-methyl-5-nitro-1,2,3-triazole with sodium hypochlorite or the reaction of 2-methyl-5-nitro-1,2,3-triazole with potassium cyanide.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-amino-2-methyl-2H-1,2,3-triazol-4-ol involves the reaction of 2-methyl-2H-1,2,3-triazol-4-ol with ammonia in the presence of a reducing agent.", "Starting Materials": [ "2-methyl-2H-1,2,3-triazol-4-ol", "Ammonia", "Reducing agent (e.g. sodium borohydride)" ], "Reaction": [ "Dissolve 2-methyl-2H-1,2,3-triazol-4-ol in a suitable solvent (e.g. methanol)", "Add ammonia to the solution and stir at room temperature for several hours", "Add a reducing agent (e.g. sodium borohydride) to the solution and stir for several more hours", "Filter the resulting mixture and wash the solid with water", "Dry the solid under vacuum to obtain 5-amino-2-methyl-2H-1,2,3-triazol-4-ol" ] } | |
2703779-80-8 | |
Molecular Formula |
C3H6N4O |
Molecular Weight |
114.1 |
Purity |
95 |
Origin of Product |
United States |
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